Cas no 1326814-38-3 (4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326814-38-3
• MF: C₁₇H₁₈F₃NO₄
• MW: 357.324335575104
• MDL: MFCD19706118
• CID: 4694807
• Update Time: 2025-10-17

4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706118
• Inchi： 1S/C17H18F3NO4/c18-17(19,20)12-6-4-11(5-7-12)14(22)21-13(15(23)24)10-25-16(21)8-2-1-3-9-16/h4-7,13H,1-3,8-10H2,(H,23,24)
• InChI Key： NDVPRSPEVYFYMA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1C(C(=O)O)COC21CCCCC2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 523
• Topological Polar Surface Area: 66.8

Additional information on 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-38-3)

4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-38-3) is a specialized organic compound with a unique spirocyclic structure and a trifluoromethylbenzoyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its molecular framework combines a 1-oxa-4-azaspiro[4.5]decane core with a carboxylic acid moiety, making it a versatile building block for drug discovery and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers frequently search for "spirocyclic compounds in drug development" or "trifluoromethylbenzoyl derivatives applications," reflecting the growing interest in this chemical space. The CAS No. 1326814-38-3 is often explored for its potential role in modulating biological targets, particularly in central nervous system (CNS) disorders and anti-inflammatory therapies.

The synthesis of 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid typically involves multi-step organic reactions, including spirocyclization and acylations. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or other functionalized analogs. This adaptability makes it a valuable candidate for high-throughput screening in medicinal chemistry. Laboratories and pharmaceutical companies often inquire about "synthetic routes for spirocyclic carboxylic acids" or "scale-up strategies for trifluoromethyl derivatives," highlighting its industrial relevance.

From an analytical perspective, CAS No. 1326814-38-3 is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and development. The presence of the trifluoromethyl group also facilitates 19F-NMR studies, a niche area gaining traction among chemists investigating "fluorine-labeled probes" or "metabolic stability enhancement."

Environmental and regulatory considerations are also critical when working with 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid. While not classified as hazardous, its biodegradability and ecotoxicological profile are subjects of ongoing study. Sustainable chemistry initiatives emphasize "green synthesis of fluorinated compounds," aligning with global trends toward eco-friendly pharmaceuticals.

In summary, 4-[4-(Trifluoromethyl)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a compelling case study in modern heterocyclic chemistry. Its structural complexity and functional diversity cater to evolving needs in drug discovery, material science, and chemical biology. As research continues to uncover its full potential, this compound remains a focal point for innovation in synthetic and applied chemistry.